Cas no 126747-13-5 (4-(1,3,2-dioxaborinan-2-yl)benzoic acid)

4-(1,3,2-dioxaborinan-2-yl)benzoic acid structure
126747-13-5 structure
Product Name:4-(1,3,2-dioxaborinan-2-yl)benzoic acid
CAS No:126747-13-5
Molecular Formula:C10H11BO4
Molecular Weight:206.00294
MDL:MFCD06203595
CID:63842
PubChem ID:14527865

4-(1,3,2-dioxaborinan-2-yl)benzoic acid Properties

Names and Identifiers

    • 4-(1,3,2-dioxaborinan-2-yl)benzoic acid
    • 2-(4-CARBOXYPHENYL)-1,3,2-DIOXABORINANE
    • 4-(1,2,3-DIOXABORINAN-2-YL)BENZOIC ACID
    • 4-Carboxyphenylboronic acid propanediol ester
    • RARECHEM AL BE 1390
    • 1,3,2-Dioxaborinane, benzoic acid deriv.
    • Benzoic acid, 4-(1,3,2-dioxaborinan-2-yl)-
    • 4-CARBOXYPHENYLBORONIC ACID, 1,3 PROPANEDIOL CYCLIC ESTER
    • 4-(1,3,2-DIOXABORINAN-2-YL) BENZOIC ACID
    • 126747-13-5
    • starbld0016738
    • YYTULIYDVGLPGK-UHFFFAOYSA-N
    • FT-0697508
    • SCHEMBL2944623
    • DTXSID70561279
    • AKOS015950782
    • AMY13231
    • MFCD06203595
    • BS-49365
    • CS-0190060
    • C10H11BO4
    • BFA74713
    • MDL: MFCD06203595
    • InChIKey: YYTULIYDVGLPGK-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H11BO4/c12-10(13)8-2-4-9(5-3-8)11-14-6-1-7-15-11/h2-5H,1,6-7H2,(H,12,13)
    • SMILES: C1COB(C2=CC=C(C=C2)C(=O)O)OC1

Computed Properties

  • Exact Mass: 206.07500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 206.0750390g/mol
  • Heavy Atom Count: 15
  • Complexity: 220
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • LogP: 0.51690
  • PSA: 55.76000
  • Refractive Index: 1.537
  • Boiling Point: 398.8°Cat760mmHg
  • Flash Point: 195°C
  • Color/Form: Not determined
  • Solubility: Not determined
  • Density: 1.24

4-(1,3,2-dioxaborinan-2-yl)benzoic acid Security Information

4-(1,3,2-dioxaborinan-2-yl)benzoic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1,3,2-dioxaborinan-2-yl)benzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000TN3-250mg
Benzoic acid, 4-(1,3,2-dioxaborinan-2-yl)-
126747-13-5 97%(HPLC)
250mg
$33.00 2024-07-09
A2B Chem LLC
AA37615-250mg
4-(1,3,2-dioxaborinan-2-yl)benzoic acid
126747-13-5 97%
250mg
$6.00 2024-04-20
Aaron
AR000TVF-250mg
Benzoic acid, 4-(1,3,2-dioxaborinan-2-yl)-
126747-13-5 97%
250mg
$7.00 2025-01-20
abcr
AB235086-10g
4-(1,2,3-Dioxaborinan-2-yl)benzoic acid; .
126747-13-5
10g
€144.70
Ambeed
A623862-250mg
4-(1,3,2-dioxaborinan-2-yl)benzoic acid
126747-13-5 97%
250mg
$7.0 2025-03-04
Apollo Scientific
OR14165-5g
4-(1,2,3-Dioxaborinan-2-yl)benzoic acid
126747-13-5 99%
5g
£49.00 2025-02-19
Chemenu
CM160550-25g
4-(1,3,2-Dioxaborinan-2-yl)benzoic acid
126747-13-5 95%
25g
$296
Crysdot LLC
CD12156605-1g
4-(1,3,2-dioxaborinan-2-yl)benzoic acid
126747-13-5 95+%
1g
$60
Fluorochem
218969-1g
4-(1,3,2-dioxaborinan-2-yl)benzoic acid
126747-13-5 95%
1g
£72.00 2022-03-01
Matrix Scientific
092942-1g
4-(1,3,2-Dioxaborinan-2-yl)benzoic acid, 95+%
126747-13-5 95+%
1g
$76.00 2023-09-10

4-(1,3,2-dioxaborinan-2-yl)benzoic acid Synthesis

4-(1,3,2-dioxaborinan-2-yl)benzoic acid Related Literature

126747-13-5 (4-(1,3,2-dioxaborinan-2-yl)benzoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:126747-13-5)4-(1,3,2-dioxaborinan-2-yl)benzoic acid
A889374
Purity:99%
Quantity:10.0g
Price($):240.0